Cas no 885278-36-4 (5,6-Difluoro-1H-indazole-3-carbonitrile)

• Product Name: 5,6-Difluoro-1H-indazole-3-carbonitrile
• CAS No: 885278-36-4
• MF: C₈H₃F₂N₃
• MW: 179.126327753067
• MDL: MFCD07371571
• CID: 711543
• PubChem ID: 51358535
• Update Time: 2025-06-13

5,6-Difluoro-1H-indazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5,6-Difluoro-1H-indazole-3-carbonitrile
• 1H-Indazole-3-carbonitrile,5,6-difluoro-
• C8H3F2N3
• ONSCTUARADANFA-UHFFFAOYSA-N
• BCP11600
• FCH855337
• ST2418551
• AX8026138
• Z5264
• AM20120432
• 1H-Indazole-3-carbonitrile, 5,6-difluoro-
• 5,6-Difluoro-1H-indazole-3-carbonitrile (ACI)
• 5 pound not6-Difluoro-1H-indazole-3-carbonitrile
• 885278-36-4
• AKOS006285075
• DS-16993
• SB39516
• AC-28269
• DB-077751
• DTXSID00680008
• MFCD07371571
• SCHEMBL15542269

• MDL： MFCD07371571
• Inchi： 1S/C8H3F2N3/c9-5-1-4-7(2-6(5)10)12-13-8(4)3-11/h1-2H,(H,12,13)
• InChI Key： ONSCTUARADANFA-UHFFFAOYSA-N
• SMILES： N#CC1C2C(=CC(=C(C=2)F)F)NN=1

Computed Properties

• Exact Mass: 179.03000
• Monoisotopic Mass: 179.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.8
• Topological Polar Surface Area: 52.5

Experimental Properties

• PSA: 52.47000
• LogP: 1.71278

5,6-Difluoro-1H-indazole-3-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on 5,6-Difluoro-1H-indazole-3-carbonitrile

Comprehensive Overview of 5,6-Difluoro-1H-indazole-3-carbonitrile (CAS No. 885278-36-4)

5,6-Difluoro-1H-indazole-3-carbonitrile (CAS No. 885278-36-4) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of fluorine atoms and a nitrile group in its molecular framework enhances its reactivity and binding affinity, making it a valuable intermediate in drug discovery. Researchers are increasingly exploring its potential in targeting kinase inhibitors and cancer therapeutics, aligning with the growing demand for precision medicine.

The compound's indazole core is a privileged scaffold in medicinal chemistry, often associated with bioactivity against various diseases. Recent studies highlight its role in modulating enzyme activity and signal transduction pathways, which are critical in treating inflammatory and metabolic disorders. As the pharmaceutical industry shifts toward small-molecule drugs, 5,6-Difluoro-1H-indazole-3-carbonitrile stands out as a promising candidate for high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic perspective, the introduction of fluorine substituents at the 5 and 6 positions of the indazole ring improves metabolic stability and lipophilicity, addressing key challenges in drug design. This aligns with the industry's focus on improved pharmacokinetics and oral bioavailability. Additionally, the nitrile group offers versatility for further functionalization, enabling the development of derivatives with tailored properties.

In agrochemical applications, 5,6-Difluoro-1H-indazole-3-carbonitrile has shown potential as a precursor for crop protection agents. Its ability to interfere with pest enzyme systems makes it a subject of interest for sustainable agriculture. With the rise of green chemistry, researchers are optimizing synthetic routes to minimize environmental impact while maintaining efficacy.

The compound's relevance extends to material science, where its aromatic structure and electron-withdrawing groups contribute to the development of advanced polymers and organic electronic materials. This multidisciplinary appeal underscores its importance in both academic and industrial settings.

As the scientific community continues to explore 5,6-Difluoro-1H-indazole-3-carbonitrile, its applications in drug discovery, agrochemical innovation, and material engineering are expected to expand. With rigorous safety assessments and regulatory compliance, this compound holds promise for addressing some of the most pressing challenges in modern science.